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Compound of Interest

Compound Name: BuChE-IN-7

Cat. No.: B12401698 Get Quote

BuChE-IN-7: A Technical Whitepaper
This document provides a detailed technical overview of BuChE-IN-7, a dual inhibitor of

acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), for researchers, scientists,

and professionals in drug development. It covers the chemical structure, properties, and

associated experimental methodologies.

Chemical Structure and Properties
BuChE-IN-7, also referred to as compound (R)-29 in some literature, is a potent and selective

inhibitor of butyrylcholinesterase. Its chemical and physical properties are summarized below.

Table 1: Chemical and Physical Properties of BuChE-IN-7
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Property Value Source

Molecular Formula C₂₅H₃₄N₂O₂ [1]

Molecular Weight 394.5 g/mol [1]

IUPAC Name

N-[(2R)-3-

(cyclohexylmethylamino)-2-

hydroxypropyl]-3,3-

diphenylpropanamide

[1]

Canonical SMILES
C1CCC(CC1)CNC--INVALID-

LINK--O
[1]

InChI Key

InChI=1S/C25H34N2O2/c28-

24(26-15-23(29)16-27-14-20-

10-4-1-5-11-20)13-12-25(21-6-

2-1-3-7-21)22-8-4-1-5-9-22/h1-

9,20,23,27,29H,10-

16H2/t23-/m1/s1

[1]

Computed XLogP3 4.2 [1]

Hydrogen Bond Donor Count 3 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 9 [1]

Biological Activity and Pharmacological Properties
BuChE-IN-7 is a dual inhibitor of both acetylcholinesterase (AChE) and butyrylcholinesterase

(BuChE), with a higher selectivity for BuChE. This dual inhibition is a promising strategy in the

context of Alzheimer's disease, as both enzymes are involved in the hydrolysis of the

neurotransmitter acetylcholine.

Table 2: In Vitro Biological Activities of BuChE-IN-7
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Target Activity Type Value Species Source

Acetylcholinester

ase (AChE)
IC₅₀ 0.15 µM Not Specified [2]

Butyrylcholineste

rase (BuChE)
IC₅₀ 0.7 µM Not Specified [2]

human

Butyrylcholineste

rase (hBuChE)

IC₅₀ 40 nM Human [3]

equine

Butyrylcholineste

rase (eqBuChE)

IC₅₀ 80 nM Equine [3]

DPPH Radical

Scavenging
IC₅₀ 46.9 µM - [2]

Ferrous Ion

Chelation
IC₅₀ 15.7 µM - [2]

HT-22 cell

cytotoxicity
IC₅₀ >80 µM Murine [2]

HepG2 cell

cytotoxicity
IC₅₀ 2.85 µM Human [3]

Mechanism of Action in Alzheimer's Disease
The therapeutic potential of BuChE-IN-7 in Alzheimer's disease (AD) stems from its ability to

modulate the cholinergic system and exhibit neuroprotective effects. In AD, the levels of

acetylcholine, a neurotransmitter crucial for learning and memory, are reduced. By inhibiting

both AChE and BuChE, BuChE-IN-7 increases the synaptic levels of acetylcholine.

Furthermore, BuChE activity increases as AD progresses, making its inhibition a valuable

therapeutic strategy.[4] Beyond cholinergic enhancement, BuChE-IN-7 demonstrates

antioxidant properties by scavenging free radicals and chelating metal ions, which helps to

mitigate the oxidative stress implicated in AD pathology.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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